Cas no 866846-18-6 (ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate
• CAS No: 866846-18-6
• MF: C₂₄H₂₅FN₂O₄S
• MW: 456.529708623886
• CID: 6613283
• PubChem ID: 18559497
• Update Time: 2025-05-21

ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate
• ETHYL 1-[6-FLUORO-3-(4-METHYLBENZENESULFONYL)QUINOLIN-4-YL]PIPERIDINE-3-CARBOXYLATE
• AKOS022047579
• SCHEMBL8241851
• F1605-1139
• AKOS001858280
• 866846-18-6
• ethyl 1-(6-fluoro-3-tosylquinolin-4-yl)piperidine-3-carboxylate
• ethyl 1-[6-fluoro-3-(4-methylphenyl)sulfonylquinolin-4-yl]piperidine-3-carboxylate

• Inchi： 1S/C24H25FN2O4S/c1-3-31-24(28)17-5-4-12-27(15-17)23-20-13-18(25)8-11-21(20)26-14-22(23)32(29,30)19-9-6-16(2)7-10-19/h6-11,13-14,17H,3-5,12,15H2,1-2H3
• InChI Key： KCIWIFDMRNMOGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC(=CC2=C1N1CCCC(C(=O)OCC)C1)F)(=O)=O

Computed Properties

• Exact Mass: 456.15190662g/mol
• Monoisotopic Mass: 456.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85Ų

Additional information on ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate

Comprehensive Analysis of Ethyl 1-6-Fluoro-3-(4-Methylbenzenesulfonyl)Quinolin-4-Ylpiperidine-3-Carboxylate (CAS No. 866846-18-6)

In the realm of pharmaceutical and organic chemistry, ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate (CAS No. 866846-18-6) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the quinoline derivatives family, which is widely studied for its bioactive properties. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and development.

The molecular structure of ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate combines a fluoro-substituted quinoline core with a piperidine ring and an ethyl carboxylate moiety. This intricate arrangement contributes to its versatility in chemical reactions and biological interactions. Recent studies highlight its relevance in targeting specific enzymes or receptors, making it a subject of interest in medicinal chemistry and pharmacology.

One of the most searched questions in the field is: "What are the synthetic routes for ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate?" The synthesis typically involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and esterification. These methods are optimized to achieve high yields and purity, which are critical for research and industrial applications. The compound’s CAS No. 866846-18-6 is often used as a unique identifier in patent literature and scientific databases.

Another trending topic is the compound’s potential in cancer research. Preliminary studies suggest that quinoline derivatives like this one may exhibit antiproliferative effects against certain cancer cell lines. While more research is needed, this has sparked discussions in academic forums and search engine queries such as "quinoline-based anticancer agents" and "fluoroquinolones in drug development."

From a commercial perspective, ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate is often sourced by pharmaceutical companies and research institutions for high-throughput screening and structure-activity relationship (SAR) studies. Its CAS No. 866846-18-6 ensures precise identification in global chemical inventories, facilitating regulatory compliance and safe handling.

Environmental and green chemistry considerations are also part of the conversation. Researchers are exploring sustainable synthesis methods for such compounds to minimize waste and energy consumption. Searches like "eco-friendly synthesis of quinoline derivatives" reflect this growing interest. The compound’s stability and solubility properties are frequently analyzed to optimize its use in various formulations.

In summary, ethyl 1-6-fluoro-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate (CAS No. 866846-18-6) represents a fascinating intersection of chemistry and biology. Its applications in drug discovery, coupled with ongoing research into its mechanisms, make it a valuable subject for scientists and industry professionals alike. As the field evolves, this compound will likely remain a focal point in discussions about innovative therapeutics and chemical innovation.